Cas no 13820-96-7 (Hexaamminerhodium trichloride)

• Product Name: Hexaamminerhodium trichloride
• CAS No: 13820-96-7
• MF: Cl₃H₁₈N₆Rh
• MW: 311.44761800766
• CID: 49506
• PubChem ID: 22169008
• Update Time: 2025-06-22

Hexaamminerhodium trichloride Chemical and Physical Properties

Names and Identifiers

• Hexaamminerhodium trichloride
• Hexaamminerhodium(III) chloride
• azane,rhodium(3+),trichloride
• EINECS 237-506-8
• Hexaamminerhodium tr
• HEXAAMINERHODIUM(Ⅲ)CHLORIDE SOLUTION
• Hexaamminerhodium(III) chloride solution
• DTXSID60930016
• 13820-96-7
• AKOS016012322
• Rhodium(3+) chloride--ammonia (1/3/6)
• NQDMBGRFEALXCD-UHFFFAOYSA-K

• Inchi： 1S/3ClH.6H3N.Rh/h3*1H;6*1H3;/q;;;;;;;;;+3/p-3
• InChI Key： NQDMBGRFEALXCD-UHFFFAOYSA-K
• SMILES： [Rh+3].[Cl-].[Cl-].[Cl-].N.N.N.N.N.N

Computed Properties

• Exact Mass: 309.97100
• Monoisotopic Mass: 309.97135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6Ų

Experimental Properties

• PSA: 19.44000
• LogP: 4.01190

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal chlorides

Additional information on Hexaamminerhodium trichloride

Recent Advances in Hexaamminerhodium Trichloride (13820-96-7) Research: Applications and Innovations

Hexaamminerhodium trichloride (CAS: 13820-96-7) is a coordination compound of rhodium that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique properties and potential applications. Recent studies have explored its role in catalysis, anticancer therapies, and diagnostic imaging, highlighting its versatility and promise in advancing biomedical research. This research briefing synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

One of the most notable advancements in the application of Hexaamminerhodium trichloride is its use in catalytic processes. A 2023 study published in the Journal of the American Chemical Society demonstrated its efficacy as a catalyst in hydrogenation reactions, which are critical for pharmaceutical synthesis. The study revealed that the compound's unique electronic structure facilitates selective hydrogenation, reducing unwanted byproducts and improving yield. This finding has significant implications for the development of more efficient and sustainable drug manufacturing processes.

In the realm of oncology, Hexaamminerhodium trichloride has shown promise as a potential anticancer agent. Research conducted at the University of Cambridge in 2024 explored its mechanism of action in inhibiting cancer cell proliferation. The study found that the compound interacts with DNA in a manner similar to platinum-based chemotherapeutics, but with reduced toxicity to healthy cells. This suggests that Hexaamminerhodium trichloride could serve as a safer alternative for treating certain types of cancer, particularly those resistant to conventional therapies.

Another groundbreaking application of Hexaamminerhodium trichloride is in the field of diagnostic imaging. A recent study published in Nature Communications highlighted its potential as a contrast agent for magnetic resonance imaging (MRI). The compound's paramagnetic properties enhance image contrast, enabling more precise detection of tumors and other abnormalities. This innovation could revolutionize early diagnosis and monitoring of diseases, offering a non-invasive and highly accurate imaging solution.

Despite these promising developments, challenges remain in the widespread adoption of Hexaamminerhodium trichloride. Issues such as stability in biological environments and scalability of synthesis need to be addressed. Ongoing research is focused on optimizing the compound's properties and developing novel delivery systems to overcome these hurdles. Collaborative efforts between academia and industry are essential to translate these findings into practical applications.

In conclusion, Hexaamminerhodium trichloride (13820-96-7) represents a versatile and innovative compound with significant potential in chemical biology and medicinal chemistry. Its applications in catalysis, anticancer therapy, and diagnostic imaging underscore its value as a tool for advancing biomedical research. As studies continue to uncover new uses and refine existing ones, this compound is poised to play a pivotal role in the future of drug development and disease diagnosis.